Cas no 760196-86-9 (1H-Imidazole,1-butyl-2,3-dihydro-3-methyl-)

1H-Imidazole,1-butyl-2,3-dihydro-3-methyl- structure
760196-86-9 structure
Product Name:1H-Imidazole,1-butyl-2,3-dihydro-3-methyl-
CAS No:760196-86-9
MF:C8H16N2
MW:140.226041793823
CID:549855
PubChem ID:10265934
Update Time:2025-04-19

1H-Imidazole,1-butyl-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-butyl-2,3-dihydro-3-methyl-
    • 1H-Imidazole,1-butyl-2,3-dihydro-3-methyl-(9CI)
    • 1-Butyl-3-methyl-2,3-dihydro-1H-imidazole
    • 1-butyl-3-methylimidazole
    • 760196-86-9
    • DTXSID80861075
    • CHEMBL3302056
    • SCHEMBL13798086
    • SCHEMBL34970
    • Inchi: 1S/C8H16N2/c1-3-4-5-10-7-6-9(2)8-10/h6-7H,3-5,8H2,1-2H3
    • InChI Key: KAIPKTYOBMEXRR-UHFFFAOYSA-N
    • SMILES: N1(C=CN(C)C1)CCCC

Computed Properties

  • Exact Mass: 140.131348519g/mol
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 6.5Ų

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